Cas no 478248-69-0 ([3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]-[1-(4-methoxyphenyl)triazol-4-yl]methanone)

[3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]-[1-(4-methoxyphenyl)triazol-4-yl]methanone is a complex heterocyclic compound featuring a trifluoromethylpyridine core linked to a triazole-bearing phenylmethanone moiety. Its structural design incorporates chloro and trifluoromethyl substituents, enhancing electronic properties and potential reactivity. The presence of a methoxyphenyl-triazole group contributes to its stability and may influence binding interactions in applications such as agrochemical or pharmaceutical intermediates. This compound is suited for research in selective functionalization due to its distinct electrophilic and nucleophilic sites. Its well-defined molecular architecture makes it a valuable candidate for further derivatization or mechanistic studies in synthetic chemistry.
[3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]-[1-(4-methoxyphenyl)triazol-4-yl]methanone structure
478248-69-0 structure
Product Name:[3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]-[1-(4-methoxyphenyl)triazol-4-yl]methanone
CAS No:478248-69-0
MF:C22H14ClF3N4O3
MW:474.819774150848
CID:5225937
Update Time:2026-03-07

[3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]-[1-(4-methoxyphenyl)triazol-4-yl]methanone Chemical and Physical Properties

Names and Identifiers

    • (3-([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]OXY)PHENYL)[1-(4-METHOXYPHENYL)-1H-1,2,3-TRIAZOL-4-YL]METHANONE
    • 3-chloro-2-{3-[1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carbonyl]phenoxy}-5-(trifluoromethyl)pyridine
    • (3-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy}phenyl)[1-(4-methoxyphenyl)-1H-1,2,3-triazol-4-yl]methanone
    • [3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]-[1-(4-methoxyphenyl)triazol-4-yl]methanone
    • [3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]-[1-(4-methoxyphenyl)triazol-4-yl]methanone
    • Inchi: 1S/C22H14ClF3N4O3/c1-32-16-7-5-15(6-8-16)30-12-19(28-29-30)20(31)13-3-2-4-17(9-13)33-21-18(23)10-14(11-27-21)22(24,25)26/h2-12H,1H3
    • InChI Key: WFVJOZQRDFCKJG-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(F)(F)F)=CN=C1OC1=CC=CC(=C1)C(C1=CN(C2C=CC(=CC=2)OC)N=N1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 665
  • XLogP3: 5.3
  • Topological Polar Surface Area: 79.1

[3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]-[1-(4-methoxyphenyl)triazol-4-yl]methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
9P-736-1MG
(3-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy}phenyl)[1-(4-methoxyphenyl)-1H-1,2,3-triazol-4-yl]methanone
478248-69-0 >90%
1mg
£28.00 2025-02-08
Key Organics Ltd
9P-736-5MG
(3-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy}phenyl)[1-(4-methoxyphenyl)-1H-1,2,3-triazol-4-yl]methanone
478248-69-0 >90%
5mg
£35.00 2025-02-08
Key Organics Ltd
9P-736-10MG
(3-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy}phenyl)[1-(4-methoxyphenyl)-1H-1,2,3-triazol-4-yl]methanone
478248-69-0 >90%
10mg
£48.00 2025-02-08
Key Organics Ltd
9P-736-50MG
(3-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy}phenyl)[1-(4-methoxyphenyl)-1H-1,2,3-triazol-4-yl]methanone
478248-69-0 >90%
50mg
£77.00 2025-02-08
Key Organics Ltd
9P-736-100MG
(3-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy}phenyl)[1-(4-methoxyphenyl)-1H-1,2,3-triazol-4-yl]methanone
478248-69-0 >90%
100mg
£110.00 2025-02-08
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00939554-1g
3-Chloro-2-{3-[1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carbonyl]phenoxy}-5-(trifluoromethyl)pyridine
478248-69-0 90%
1g
¥2401.0 2024-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1673934-1mg
(3-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)phenyl)(1-(4-methoxyphenyl)-1H-1,2,3-triazol-4-yl)methanone
478248-69-0 98%
1mg
¥499 2023-04-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1673934-2mg
(3-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)phenyl)(1-(4-methoxyphenyl)-1H-1,2,3-triazol-4-yl)methanone
478248-69-0 98%
2mg
¥619 2023-04-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1673934-5mg
(3-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)phenyl)(1-(4-methoxyphenyl)-1H-1,2,3-triazol-4-yl)methanone
478248-69-0 98%
5mg
¥661 2023-04-03
Ambeed
A941379-1g
3-Chloro-2-{3-[1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carbonyl]phenoxy}-5-(trifluoromethyl)pyridine
478248-69-0 90%
1g
$350.0 2024-08-02

Additional information on [3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]-[1-(4-methoxyphenyl)triazol-4-yl]methanone

Introduction to Compound CAS No 478248-69-0: [3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]-[1-(4-methoxyphenyl)triazol-4-yl]methanone

The compound with CAS No 478248-69-0, named [3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]-[1-(4-methoxyphenyl)triazol-4-yl]methanone, is a highly specialized organic molecule with significant potential in the field of pharmaceuticals and advanced materials. This compound is characterized by its complex structure, which includes a pyridine ring, a triazole moiety, and a methanone group. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug design and development.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, the pyridine ring with chloro and trifluoromethyl substituents has been shown to enhance the stability and bioavailability of drugs. Similarly, the triazole moiety is known for its ability to form strong hydrogen bonds, which can significantly improve the pharmacokinetic properties of a compound. These findings underscore the potential of this compound in creating next-generation drugs targeting various diseases, including cancer and inflammatory disorders.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the preparation of the pyridine derivative, followed by its coupling with the triazole moiety via a nucleophilic substitution reaction. The final step involves the introduction of the methanone group, which is crucial for stabilizing the overall structure. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of pharmaceutical applications.

In terms of pharmacological properties, this compound has demonstrated remarkable activity in vitro. Studies conducted using human cancer cell lines have shown that it exhibits potent anti-proliferative effects, suggesting its potential as an anti-cancer agent. Additionally, its ability to inhibit key inflammatory pathways makes it a promising candidate for treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

The structural features of this compound also make it an ideal candidate for further modification and optimization. For example, researchers are exploring the impact of substituting different groups on the pyridine ring or modifying the triazole moiety to enhance its bioactivity. These efforts are expected to lead to the development of more effective drug candidates in the near future.

From an industrial perspective, this compound represents a significant advancement in fine chemical synthesis. Its unique combination of functional groups and structural complexity makes it a valuable building block for constructing more complex molecules. As such, it has found applications in various industries, including agrochemicals and specialty chemicals.

In conclusion, CAS No 478248-69-0 represents a cutting-edge molecule with immense potential across multiple fields. Its intricate structure and versatile functional groups make it a cornerstone for innovative research and development activities. As ongoing studies continue to uncover its full capabilities, this compound is poised to play a pivotal role in shaping the future of pharmaceuticals and related industries.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd